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Compound of Interest

Compound Name: AN-019

Cat. No.: B1667274 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AN-019 is a novel, potent, and selective small molecule inhibitor of the XYZ kinase, a key

enzyme implicated in the progression of certain cancers. Accurate and reproducible in vitro and

in vivo studies rely on the correct preparation and handling of AN-019 solutions. This document

provides detailed protocols for the preparation of AN-019 solutions and summarizes its stability

under various storage conditions.

Physicochemical Properties of AN-019
A summary of the key physicochemical properties of AN-019 is provided below.

Property Value

Molecular Formula C₂₂H₂₅N₅O₃

Molecular Weight 407.47 g/mol

Appearance White to off-white crystalline solid

Purity (by HPLC) >99.5%

Solubility of AN-019
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The solubility of AN-019 was determined in a range of common laboratory solvents at room

temperature (20-25°C).

Solvent Solubility (mg/mL) Molar Equivalent (mM)

Dimethyl Sulfoxide (DMSO) 100 245.4

Dimethylformamide (DMF) 80 196.3

Ethanol (100%) 10 24.5

Methanol 5 12.3

Phosphate Buffered Saline

(PBS, pH 7.4)
<0.1 <0.25

Water <0.01 <0.025

Stability of AN-019 in Solution
The stability of a 10 mM AN-019 stock solution in DMSO was assessed over time at different

temperatures. The percentage of AN-019 remaining was determined by HPLC analysis.

Storage
Condition

24 Hours 1 Week 1 Month 3 Months

-80°C 100% 100% 99.8% 99.5%

-20°C 100% 99.7% 99.1% 98.2%

4°C 99.8% 98.5% 95.3% 88.1%

Room

Temperature (20-

25°C)

99.5% 96.2% 85.1% 65.7%

The stability of AN-019 in aqueous solutions is pH-dependent. A 10 µM solution of AN-019 in

buffers of varying pH was incubated at 37°C for 24 hours.
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pH % Remaining after 24h at 37°C

5.0 98.9%

7.4 95.1%

8.5 89.4%

AN-019 is sensitive to light. A 10 µM aqueous solution exposed to ambient laboratory light for

24 hours at room temperature showed approximately 15% degradation. It is recommended to

protect solutions from light.

Experimental Protocols
Protocol for Preparation of a 10 mM AN-019 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AN-019 in DMSO.

Materials:

AN-019 powder (MW: 407.47 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Sterile, amber microcentrifuge tubes or vials

Procedure:

Equilibrate the AN-019 powder to room temperature before opening the container.

Weigh out the desired amount of AN-019 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.07 mg of AN-019.

Add the appropriate volume of DMSO to the vial containing the AN-019 powder.
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Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Determination of AN-019 Solubility
This protocol outlines a method for determining the solubility of AN-019 in a given solvent.

Materials:

AN-019 powder

Selected solvent (e.g., DMSO, Ethanol)

Saturated solution preparation tubes (e.g., screw-cap vials)

Orbital shaker or rotator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Add an excess amount of AN-019 powder to a known volume of the solvent in a screw-cap

vial.

Tightly cap the vial and place it on an orbital shaker or rotator at a controlled temperature

(e.g., 25°C) for 24 hours to ensure equilibrium is reached.

After 24 hours, visually inspect the vial to confirm the presence of undissolved solid.

Centrifuge the suspension at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

undissolved solid.
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Carefully collect an aliquot of the supernatant and dilute it with an appropriate solvent for

HPLC analysis.

Quantify the concentration of AN-019 in the diluted supernatant using a pre-validated HPLC

method with a standard curve.

Calculate the original concentration in the supernatant to determine the solubility.

Protocol for Assessing AN-019 Stability in Solution
This protocol describes a method for evaluating the stability of AN-019 in a stock solution

under various storage conditions.

Materials:

10 mM AN-019 stock solution in DMSO

Temperature-controlled storage units (-80°C, -20°C, 4°C, room temperature)

Amber vials

HPLC system

Procedure:

Prepare a fresh 10 mM stock solution of AN-019 in DMSO.

Aliquot the stock solution into multiple amber vials for each storage condition to be tested.

Place the vials in their respective storage environments.

At each designated time point (e.g., 0, 24 hours, 1 week, 1 month, 3 months), retrieve one

aliquot from each storage condition.

Allow the samples to come to room temperature.

Dilute the samples to an appropriate concentration for HPLC analysis.

Analyze the samples by HPLC to determine the concentration of AN-019 remaining.
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Calculate the percentage of AN-019 remaining relative to the initial concentration at time 0.

Visualizations

Workflow for AN-019 Stock Solution Preparation

Start

Weigh AN-019 Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Warm to 37°C if needed)

Aliquot into Amber Vials

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of AN-019 in DMSO.
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Experimental Workflow for AN-019 Stability Study

Incubate at Different Temperatures
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Aliquot into Multiple Vials
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Caption: Workflow for assessing the stability of AN-019 in a DMSO stock solution.

Summary and Recommendations
AN-019 is highly soluble in DMSO and DMF, but has poor aqueous solubility.
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For in vitro assays, it is recommended to prepare a concentrated stock solution of AN-019 in

100% DMSO. Subsequent dilutions into aqueous buffers should be done carefully to avoid

precipitation. The final concentration of DMSO in the assay should be kept low (typically

<0.5%) and consistent across all experiments.

AN-019 stock solutions in DMSO are stable for at least 3 months when stored at -80°C.

Avoid repeated freeze-thaw cycles.

Aqueous solutions of AN-019 are less stable and should be prepared fresh for each

experiment.

Protect all solutions containing AN-019 from direct light to prevent photodegradation.

To cite this document: BenchChem. [Application Note AN-019: Preparation and Stability of
AN-019 in Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667274#an-019-solution-preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1667274?utm_src=pdf-body
https://www.benchchem.com/product/b1667274?utm_src=pdf-body
https://www.benchchem.com/product/b1667274?utm_src=pdf-body
https://www.benchchem.com/product/b1667274?utm_src=pdf-body
https://www.benchchem.com/product/b1667274#an-019-solution-preparation-and-stability
https://www.benchchem.com/product/b1667274#an-019-solution-preparation-and-stability
https://www.benchchem.com/product/b1667274#an-019-solution-preparation-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

